molecular formula C8H5F4IO B14043184 2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene

2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene

Cat. No.: B14043184
M. Wt: 320.02 g/mol
InChI Key: ABICFGDYJSQJNZ-UHFFFAOYSA-N
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Description

2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene is an organic compound with the chemical formula C8H5F4IO. It is characterized by the presence of fluorine, iodine, methoxy, and trifluoromethyl substituents on a benzene ring. This compound is known for its high chemical stability and is typically a solid with a white to pale yellow appearance .

Properties

Molecular Formula

C8H5F4IO

Molecular Weight

320.02 g/mol

IUPAC Name

2-fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene

InChI

InChI=1S/C8H5F4IO/c1-14-5-3-2-4(8(10,11)12)7(13)6(5)9/h2-3H,1H3

InChI Key

ABICFGDYJSQJNZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)C(F)(F)F)I)F

Origin of Product

United States

Preparation Methods

The synthesis of 2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene involves multiple steps of organic reactions, including fluorination, iodination, and methoxylation. The process generally requires specific reaction conditions and reagents to achieve the desired product. Industrial production methods are more complex and may involve advanced techniques to ensure high yield and purity .

Chemical Reactions Analysis

2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene undergoes various types of chemical reactions, including:

    Substitution Reactions: This compound can participate in nucleophilic and electrophilic substitution reactions due to the presence of halogen atoms.

    Oxidation and Reduction: It can undergo oxidation and reduction reactions, although these are less common compared to substitution reactions.

    Common Reagents and Conditions: Typical reagents include halogenating agents, oxidizing agents, and reducing agents. Reaction conditions often involve controlled temperatures and the use of solvents to facilitate the reactions.

    Major Products: The major products formed depend on the specific reaction and reagents used.

Scientific Research Applications

2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene involves its interaction with molecular targets through its functional groups. The presence of halogens and methoxy groups allows it to participate in various chemical pathways, influencing its reactivity and interactions with other molecules .

Comparison with Similar Compounds

2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene can be compared with similar compounds such as:

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